Cas no 2051-10-7 (5,6-Chrysenedione)
5,6-Chrysenedione structure
Product Name:5,6-Chrysenedione
5,6-Chrysenedione Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Chrysenedione
- 5,6-Chrysenequinone
- 5,6-Chrysenequinoneneat
- 5,6-Chrysoquinone
- chrysene 5,6-dione
- Chrysene-5,6-quinone
- chrysene-5,6-quinone diimine
- Chrysenequinone
- chrysenequinonemonoxime
- NSC-5192
- 5,?6-?Chrysenedione
- CHEMBL1704614
- NSC 5192
- HMS3093G08
- 3UZ6R8Y75B
- CCRIS 2025
- HZGMNNQOPOLCIG-UHFFFAOYSA-N
- AKOS024341207
- MLS002637799
- BRN 0650510
- UNII-3UZ6R8Y75B
- 4-07-00-02646 (Beilstein Handbook Reference)
- BDBM89215
- SMR001547316
- Q27258059
- chrysene-5, 6-dione
- SCHEMBL1055754
- FT-0728569
- NSC5192
- 2051-10-7
- cid_16317
- chrysene-5,6-dione
- DTXSID10174509
- NS00014593
-
- Inchi： 1S/C18H10O2/c19-17-15-8-4-3-7-13(15)14-10-9-11-5-1-2-6-12(11)16(14)18(17)20/h1-10H
- InChI Key： HZGMNNQOPOLCIG-UHFFFAOYSA-N
- SMILES： O=C1C(C2C=CC=CC=2C2C=CC3C=CC=CC=3C=21)=O
Computed Properties
- Exact Mass: 258.06800
- Monoisotopic Mass: 258.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.2261 (rough estimate)
- Melting Point: 239.5°C
- Boiling Point: 341.53°C (rough estimate)
- Flash Point: 210.3°C
- Refractive Index: 1.4800 (estimate)
- PSA: 34.14000
- LogP: 3.88580
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
5,6-Chrysenedione Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-Chrysenedione Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
5,6-Chrysenedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C433210-100mg |
5,6-Chrysenedione |
2051-10-7 | 100mg |
$ 253.00 | 2023-09-08 | ||
| TRC | C433210-250mg |
5,6-Chrysenedione |
2051-10-7 | 250mg |
$ 540.00 | 2023-09-08 | ||
| TRC | C433210-500mg |
5,6-Chrysenedione |
2051-10-7 | 500mg |
$ 800.00 | 2023-09-08 | ||
| TRC | C433210-1g |
5,\u200b6-\u200bChrysenedione |
2051-10-7 | 1g |
$ 1590.00 | 2022-06-06 | ||
| A2B Chem LLC | AF31707-100mg |
5,6-CHRYSENEQUINONE |
2051-10-7 | 100mg |
$366.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31707-250mg |
5,6-CHRYSENEQUINONE |
2051-10-7 | 250mg |
$645.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31707-500mg |
5,6-CHRYSENEQUINONE |
2051-10-7 | 500mg |
$898.00 | 2024-04-20 | ||
| TRC | C433210-1000mg |
5,6-Chrysenedione |
2051-10-7 | 1g |
$1918.00 | 2023-05-18 |
5,6-Chrysenedione Related Literature
-
1. Reactions of 5,6-chrysenequinodimethaneD. Cohen,Ian T. Millar,K. E. Richards J. Chem. Soc. C 1967 1499
-
Q. Deraedt,L. Marcélis,F. Loiseau,B. Elias Inorg. Chem. Front. 2017 4 91
-
Ahmed Mustafa J. Chem. Soc. 1949 S83
-
Andrew Kellett,Zara Molphy,Creina Slator,Vickie McKee,Nicholas P. Farrell Chem. Soc. Rev. 2019 48 971
-
5. Polynuclear heterocyclic systems. Part VIII. Synthetic applications of the schmidt reactionG. M. Badger,J. H. Seidler J. Chem. Soc. 1954 2329
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